Cas no 86774-60-9 (1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI))

1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI) structure
86774-60-9 structure
Product Name:1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI)
CAS No:86774-60-9
MF:C8H13NO2
MW:155.194322347641
CID:708576
Update Time:2022-07-25

1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-aceticacid, a-amino-, methyl ester (9CI)
    • 1-Cyclopentene-1-acetic acid, -alpha--amino-, methyl ester (9CI)
    • 1-Cyclopentene-1-acetic acid, -alpha--amino-, methyl ester (9CI)
    • Inchi: 1S/C8H13NO2/c1-11-8(10)7(9)6-4-2-3-5-6/h4,7H,2-3,5,9H2,1H3
    • InChI Key: QDMRKGZUYYISKH-UHFFFAOYSA-N
    • SMILES: C1(C(N)C(OC)=O)CCCC=1

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
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